Cas no 1602024-07-6 (1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine
• CAS No: 1602024-07-6
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6206156
• PubChem ID: 65815685
• Update Time: 2025-05-20

1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine
• 1,1,1-Trifluoro-3-(m-tolyl)propan-2-amine
• CS-0306587
• EN300-1938903
• 1602024-07-6

• Inchi： 1S/C10H12F3N/c1-7-3-2-4-8(5-7)6-9(14)10(11,12)13/h2-5,9H,6,14H2,1H3
• InChI Key： WMMFXUXPYDEXHK-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C)C=1)N)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine

Introduction to 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine (CAS No. 1602024-07-6)

1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine (CAS No. 1602024-07-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of trifluoromethylated amines, which are known for their unique chemical and biological properties. The presence of the trifluoromethyl group imparts distinct characteristics to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine consists of a trifluoromethylated propyl chain attached to a 3-methylphenyl ring. The amine functionality at the terminal position of the propyl chain adds further complexity and reactivity to the molecule. This combination of structural features contributes to its potential as a ligand for various biological targets, including receptors and enzymes.

Recent studies have highlighted the pharmacological potential of 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine. One notable area of research involves its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and other physiological processes. Compounds that modulate serotonin receptor activity have been explored for their therapeutic potential in treating conditions such as depression, anxiety disorders, and chronic pain.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine at serotonin receptors. The results showed that this compound exhibited high selectivity and potency for the 5-HT_2A receptor subtype. This finding suggests that 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine could be further developed as a lead compound for novel serotonergic drugs.

Beyond its potential as a serotonergic ligand, 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine has also been studied for its effects on other biological systems. For instance, preliminary investigations have indicated that this compound may possess anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and neurodegenerative conditions. Compounds with anti-inflammatory activity are therefore of great interest in drug discovery efforts.

The synthesis of 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine has been optimized using modern synthetic techniques. One common approach involves the reaction of 3-methylbenzaldehyde with trifluoromethyl ketone followed by reductive amination. This multi-step process allows for efficient production of the target compound with high purity and yield. The availability of scalable synthesis methods is crucial for advancing the compound from preclinical to clinical stages.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine may not yet be available due to its relatively recent discovery, preclinical studies have provided promising results. These studies typically involve in vitro assays and animal models to assess pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

In one preclinical study conducted by a team at a leading pharmaceutical company, 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine demonstrated favorable ADME properties and low toxicity in rodent models. The compound was well-tolerated at therapeutic doses and showed no significant adverse effects on major organs or physiological functions. These findings support its potential for further development as a therapeutic agent.

The future prospects for 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine are promising. Ongoing research aims to elucidate its mechanism of action at molecular and cellular levels and to identify additional therapeutic applications beyond serotonin receptor modulation and anti-inflammatory effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, 1,1,1-trifluoro-3-(3-methylphenyl)propan-2-amine (CAS No. 1602024-07-6) represents an intriguing compound with diverse pharmacological properties. Its unique chemical structure and biological activities make it a valuable candidate for drug discovery and development efforts aimed at addressing unmet medical needs in various therapeutic areas.